Hydropiperone

• Molecular Formula: C22H32O3
• Molecular Weight: 344.5 g/mol
• IUPAC Name: 2-[(2E)-3,7-dimethylocta-2,6-dienyl]-3-hydroxy-5-methyl-5-(3-methylbut-2-enyl)cyclohex-2-ene-1,4-dione
• InChI: InChI=1S/C22H32O3/c1-15(2)8-7-9-17(5)10-11-18-19(23)14-22(6,13-12-16(3)4)21(25)20(18)24/h8,10,12,24H,7,9,11,13-14H2,1-6H3/b17-10+
• InChI Key: BRUKGGCDKYPAFU-LICLKQGHSA-N
• Isomeric SMILES: CC(=CCC/C(=C/CC1=C(C(=O)C(CC1=O)(C)CC=C(C)C)O)/C)C
• Canonical SMILES: CC(=CCCC(=CCC1=C(C(=O)C(CC1=O)(C)CC=C(C)C)O)C)C
• synonyms: hydropiperone

Description

Hydropiperone is a natural product found in Peperomia galioides with data available.

Scientific Research Applications

Traditional Uses and Pharmacological Activities

Hydropiperone, derived from Persicaria hydropiper (L.) Delarbre, has been traditionally used in various medicine systems as an astringent, sedative, antiseptic, and for respiratory disorders, edema, and snake bites. It's also a spice in Asian countries. The plant contains compounds like flavonoids, phenylpropanoid derivatives, and sesquiterpenoids. Research has shown diverse biological activities for extracts and compounds from P. hydropiper, including anti-inflammatory, antioxidant, cytotoxic, and antimicrobial activities. However, further research, particularly animal model studies, is necessary to establish a link between traditional uses and pharmacological activities (Ayaz et al., 2019).

Hydrogels and Biomedical Applications

This compound is relevant in the field of hydrogels and biomedical applications. Hydrogels, due to their biocompatible and flexible properties, are used in tissue engineering, drug delivery, and biosensing. Research in this area focuses on engineering hydrogels with improved mechanical properties, which are critical in biomedical applications (Peppas et al., 2006), (Li et al., 2018).

Anti-Angiogenic, Anti-Tumor, and Cytotoxic Potentials

A study on Polygonum hydropiper, from which this compound is derived, investigated its anti-angiogenic, anti-tumor, and cytotoxic potentials. Different solvent extracts and isolated saponins were analyzed for these activities. The study found significant activities in these areas, suggesting the potential of P. hydropiper as a source of therapeutic agents against cancer (Ayaz et al., 2016).

Environmental Applications

This compound and its source plant P. hydropiper have potential in environmental applications as well. Research on the removal of nitrogen and phosphorus from livestock wastewater using P. hydropiper showed promising results, indicating its usefulness in phytoremediation of eutrophic waters (Zheng et al., 2013).